Ganoderic Acid H
Ganoderic Acid H
Brand Name:
Vulcanchem
CAS No.:
98665-19-1
VCID:
VC0042169
InChI:
InChI=1S/C32H44O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h15-16,19,21-22,27,36H,9-14H2,1-8H3,(H,39,40)/t15-,16+,19+,21-,22-,27+,30-,31-,32-/m0/s1
SMILES:
Molecular Formula:
C₃₂H₄₄O₉
Molecular Weight:
572.7 g/mol
Ganoderic Acid H
CAS No.: 98665-19-1
Reference Standards
VCID: VC0042169
Molecular Formula: C₃₂H₄₄O₉
Molecular Weight: 572.7 g/mol
| CAS No. | 98665-19-1 |
|---|---|
| Product Name | Ganoderic Acid H |
| Molecular Formula | C₃₂H₄₄O₉ |
| Molecular Weight | 572.7 g/mol |
| IUPAC Name | (2R,6S)-6-[(3S,5R,10S,12S,13R,14R,17R)-12-acetyloxy-3-hydroxy-4,4,10,13,14-pentamethyl-7,11,15-trioxo-1,2,3,5,6,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid |
| Standard InChI | InChI=1S/C32H44O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h15-16,19,21-22,27,36H,9-14H2,1-8H3,(H,39,40)/t15-,16+,19+,21-,22-,27+,30-,31-,32-/m0/s1 |
| Standard InChIKey | YCXUCEXEMJPDRZ-QWPKPZHNSA-N |
| Isomeric SMILES | C[C@@H](CC(=O)C[C@@H](C)C(=O)O)[C@H]1CC(=O)[C@@]2([C@@]1([C@@H](C(=O)C3=C2C(=O)C[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)OC(=O)C)C)C |
| Canonical SMILES | CC(CC(=O)CC(C)C(=O)O)C1CC(=O)C2(C1(C(C(=O)C3=C2C(=O)CC4C3(CCC(C4(C)C)O)C)OC(=O)C)C)C |
| Synonyms | (3β,12β)-12-(Acetyloxy)-3-hydroxy-7,11,15,23-tetraoxolanost-8-en-26-oic Acid; |
| PubChem Compound | 471005 |
| Last Modified | Dec 23 2021 |
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